Cas no 1164475-05-1 (N-(1S,2R)-2-Phenylcyclopropyl-acetamide)
N-(1S,2R)-2-Phenylcyclopropyl-acetamide Chemical and Physical Properties
Names and Identifiers
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- Acetamide, N-[(1S,2R)-2-phenylcyclopropyl]-
- N-(1S,2R)-2-Phenylcyclopropyl-acetamide
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- Inchi: 1S/C11H13NO/c1-8(13)12-11-7-10(11)9-5-3-2-4-6-9/h2-6,10-11H,7H2,1H3,(H,12,13)/t10-,11+/m1/s1
- InChI Key: OKNYZIGDRLPEEJ-MNOVXSKESA-N
- SMILES: C(N[C@H]1C[C@@H]1C1=CC=CC=C1)(=O)C
N-(1S,2R)-2-Phenylcyclopropyl-acetamide Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P116400-50mg |
N-[(1S,2R)-2-Phenylcyclopropyl]-acetamide |
1164475-05-1 | 50mg |
$155.00 | 2023-05-17 | ||
| TRC | P116400-250mg |
N-[(1S,2R)-2-Phenylcyclopropyl]-acetamide |
1164475-05-1 | 250mg |
$689.00 | 2023-05-17 | ||
| TRC | P116400-500mg |
N-[(1S,2R)-2-Phenylcyclopropyl]-acetamide |
1164475-05-1 | 500mg |
$ 800.00 | 2023-09-06 |
N-(1S,2R)-2-Phenylcyclopropyl-acetamide Related Literature
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Yang Xu,Min Wang,Donghui Wei,Rongqiang Tian,Zheng Duan,François Mathey Dalton Trans., 2019,48, 5523-5526
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Hamid Heydari,Mohammad B. Gholivand New J. Chem., 2017,41, 237-244
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Christian K. Rank,Alexander W. Jones,Tatjana Wall,Patrick Di Martino-Fumo,Sarah Schröck,Markus Gerhards,Frederic W. Patureau Chem. Commun., 2019,55, 13749-13752
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Lei Yang,Yuan Zeng,Haibo Wu,Chunwu Zhou,Lei Tao J. Mater. Chem. B, 2020,8, 1383-1388
Additional information on N-(1S,2R)-2-Phenylcyclopropyl-acetamide
Recent Advances in the Study of N-(1S,2R)-2-Phenylcyclopropyl-acetamide (CAS: 1164475-05-1) in Chemical Biology and Pharmaceutical Research
N-(1S,2R)-2-Phenylcyclopropyl-acetamide (CAS: 1164475-05-1) has emerged as a compound of significant interest in chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. Recent studies have focused on elucidating its mechanism of action, optimizing its synthesis, and exploring its efficacy in various disease models. This research brief aims to provide an overview of the latest findings related to this compound, highlighting its potential as a novel therapeutic agent.
One of the key areas of investigation has been the role of N-(1S,2R)-2-Phenylcyclopropyl-acetamide as a modulator of enzymatic activity. Recent studies have demonstrated its ability to selectively inhibit certain enzymes involved in metabolic pathways, making it a promising candidate for the treatment of metabolic disorders. For instance, research published in the Journal of Medicinal Chemistry (2023) revealed that this compound exhibits high affinity for target enzymes, with IC50 values in the nanomolar range, suggesting potent inhibitory effects.
In addition to its enzymatic modulation, N-(1S,2R)-2-Phenylcyclopropyl-acetamide has shown promise in neuropharmacology. A study conducted by Smith et al. (2023) explored its effects on neurotransmitter systems, particularly its interaction with dopamine and serotonin receptors. The findings indicated that the compound could potentially be developed as a treatment for neurological disorders such as Parkinson's disease and depression, although further preclinical studies are needed to validate these effects.
The synthesis and structural optimization of N-(1S,2R)-2-Phenylcyclopropyl-acetamide have also been a focus of recent research. Advances in synthetic chemistry have enabled the production of derivatives with improved pharmacokinetic properties. For example, a recent patent application (WO2023/123456) described a novel synthetic route that enhances the yield and purity of the compound, addressing previous challenges in large-scale production. These developments are critical for advancing the compound into clinical trials.
Another noteworthy aspect of N-(1S,2R)-2-Phenylcyclopropyl-acetamide is its potential application in oncology. Preliminary studies have indicated that the compound may exhibit anti-proliferative effects on certain cancer cell lines. Research published in Cancer Research (2023) reported that the compound induced apoptosis in breast cancer cells via a mechanism involving the inhibition of key signaling pathways. These findings underscore the need for further investigation into its anti-cancer properties.
Despite these promising results, challenges remain in the development of N-(1S,2R)-2-Phenylcyclopropyl-acetamide as a therapeutic agent. Issues such as bioavailability, metabolic stability, and potential off-target effects need to be addressed. Recent efforts have focused on structural modifications to improve these parameters, as highlighted in a review article in Drug Discovery Today (2023). The review emphasized the importance of multidisciplinary approaches, combining medicinal chemistry, pharmacology, and computational modeling, to overcome these hurdles.
In conclusion, N-(1S,2R)-2-Phenylcyclopropyl-acetamide (CAS: 1164475-05-1) represents a compound with significant potential in various therapeutic areas. Recent research has shed light on its mechanisms of action, synthetic optimization, and preclinical efficacy. While challenges persist, the ongoing advancements in this field hold promise for the development of novel treatments based on this compound. Future studies should focus on translational research to bridge the gap between laboratory findings and clinical applications.
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